Cas no 86316-81-6 (2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione)

• Product Name: 2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione
• CAS No: 86316-81-6
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 2809234
• PubChem ID: 71406165
• Update Time: 2025-04-21

2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID10826778
• 2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione
• 86316-81-6

• Inchi： 1S/C17H13NO2/c1-11(18-12-7-3-2-4-8-12)15-16(19)13-9-5-6-10-14(13)17(15)20/h2-10,15H,1H3/b18-11+
• InChI Key： LDBUSESNNNDJDI-WOJGMQOQSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1/C(/C)=N/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.094628657Da
• Monoisotopic Mass: 263.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų